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For Researchers, Scientists, and Drug Development Professionals

Abstract
N-Heptylformamide, a long-chain N-alkylformamide, presents potential utility in the

formulation of specialty chemicals within research and drug development. While specific

experimental data for N-Heptylformamide is limited in publicly available literature, its chemical

structure suggests applications as a non-polar solvent, a plasticizer for polymers, and a

corrosion inhibitor. This document provides an overview of its potential applications,

extrapolated physical and chemical properties, and generalized experimental protocols. The

information herein is largely based on the known characteristics of analogous long-chain N-

alkylformamides and should be adapted and validated through empirical testing for specific

applications.

Physicochemical Properties of N-Heptylformamide
Quantitative data for N-Heptylformamide is not extensively documented. The following table

summarizes computed properties and data from chemical suppliers. Researchers should verify

these properties experimentally for their specific grade of N-Heptylformamide.
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Property Value Source

Molecular Formula C8H17NO PubChem[1]

Molecular Weight 143.23 g/mol PubChem[1]

CAS Number 59734-16-6 Sigma-Aldrich[2]

IUPAC Name N-heptylformamide PubChem[1]

Purity 95% (example) Sigma-Aldrich[2]

Storage Temperature 4°C (example) Sigma-Aldrich[2]

Potential Applications in Specialty Chemical
Formulation
As a High-Boiling Point Non-Polar Solvent
The long alkyl chain of N-Heptylformamide suggests its utility as a high-boiling point, non-

polar solvent. It may be suitable for dissolving non-polar active pharmaceutical ingredients

(APIs) and excipients in drug formulations, or as a reaction medium for organic synthesis

requiring elevated temperatures. Its formamide group provides a degree of polarity and

hydrogen bonding capability, potentially enabling the solubilization of a range of compounds.

As a Plasticizer for Polymers
Analogous to other N-alkylformamides, N-Heptylformamide could function as a plasticizer for

polymers such as polyvinyl chloride (PVC).[3][4][5] Plasticizers work by embedding themselves

between polymer chains, reducing intermolecular forces and thereby increasing flexibility and

durability.[5] The heptyl chain would contribute to the non-polar interactions with the polymer

backbone, while the formamide head could provide polar interactions. This could be particularly

useful in the development of flexible polymer matrices for controlled-release drug delivery

systems.

As a Corrosion Inhibitor
Organic compounds containing nitrogen and oxygen atoms, such as amides, are known to act

as corrosion inhibitors for metals in acidic media.[6][7][8][9][10] The mechanism often involves
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the adsorption of the organic molecule onto the metal surface, forming a protective barrier. The

lone pair of electrons on the nitrogen and oxygen atoms of N-Heptylformamide could

coordinate with metal ions, and the long alkyl chain could form a hydrophobic layer, preventing

contact with corrosive agents.

Experimental Protocols
Disclaimer: The following protocols are generalized and should be considered as starting

points. Optimization and validation are crucial for any specific application.

Synthesis of N-Heptylformamide
A general, environmentally friendly method for the N-formylation of amines using ultrasound

irradiation has been reported, which can be adapted for the synthesis of N-Heptylformamide
from heptylamine and formic acid.[11]

Materials:

Heptylamine

Formic acid (reagent grade)

Ultrasonic bath

Round-bottom flask

Standard work-up and purification equipment (e.g., separatory funnel, rotary evaporator,

distillation apparatus)

Procedure:

In a round-bottom flask, combine heptylamine and formic acid in a 1:1 molar ratio.

Place the flask in an ultrasonic bath at room temperature.

Irradiate the mixture with ultrasound. The reaction progress can be monitored by thin-layer

chromatography (TLC).
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Upon completion, the reaction mixture can be worked up by extraction with a suitable

organic solvent (e.g., diethyl ether) and washing with a saturated sodium bicarbonate

solution to remove any unreacted formic acid.

The organic layer is then dried over anhydrous sodium sulfate, filtered, and the solvent is

removed under reduced pressure using a rotary evaporator.

The crude N-Heptylformamide can be purified by vacuum distillation.

Evaluation of N-Heptylformamide as a Solvent for a
Model API
This protocol outlines a general procedure to determine the solubility of a model active

pharmaceutical ingredient (API) in N-Heptylformamide.

Materials:

N-Heptylformamide

Model API (e.g., a poorly water-soluble drug)

Analytical balance

Vials with screw caps

Shaker or vortex mixer

Centrifuge

High-performance liquid chromatography (HPLC) system or a UV-Vis spectrophotometer

Procedure:

Prepare a series of saturated solutions by adding an excess amount of the model API to a

known volume of N-Heptylformamide in separate vials.

Tightly cap the vials and place them on a shaker or vortex mixer to agitate at a constant

temperature (e.g., 25°C) for a predetermined time (e.g., 24-48 hours) to ensure equilibrium is
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reached.

After equilibration, centrifuge the vials to separate the undissolved solid.

Carefully withdraw a known volume of the supernatant and dilute it with a suitable solvent to

a concentration within the linear range of the analytical method.

Quantify the concentration of the dissolved API using a validated HPLC or UV-Vis

spectrophotometry method.

Calculate the solubility of the API in N-Heptylformamide (e.g., in mg/mL).

Assessment of N-Heptylformamide as a Plasticizer for
PVC
This protocol provides a basic method to evaluate the plasticizing effect of N-Heptylformamide
on polyvinyl chloride (PVC).

Materials:

PVC resin

N-Heptylformamide

A standard plasticizer for comparison (e.g., dioctyl phthalate - DOP)

Two-roll mill or a similar melt-blending equipment

Hydraulic press with heating capabilities

Shore durometer for hardness testing

Procedure:

Prepare different formulations by blending PVC resin with varying concentrations of N-
Heptylformamide (e.g., 10, 20, 30 parts per hundred parts of resin - phr). Prepare a control

formulation with a standard plasticizer like DOP.
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Melt-blend each formulation on a two-roll mill at a suitable temperature (e.g., 160-180°C)

until a homogeneous sheet is formed.

Press the blended sheets into films of uniform thickness using a hydraulic press at an

elevated temperature and pressure, followed by cooling.

Condition the prepared films at a standard temperature and humidity for at least 24 hours.

Measure the hardness of the films using a Shore durometer. A decrease in hardness

compared to unplasticized PVC indicates a plasticizing effect. Compare the results with the

standard plasticizer.
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Caption: Workflow for assessing the solubility of an API in N-Heptylformamide.
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Caption: Logical relationship of N-Heptylformamide as a polymer plasticizer.

Conclusion
N-Heptylformamide holds promise as a versatile component in the formulation of specialty

chemicals, particularly as a non-polar solvent, a polymer plasticizer, and a corrosion inhibitor.

The application notes and protocols provided here offer a foundational framework for

researchers and drug development professionals to explore its potential. Due to the limited

availability of specific data, it is imperative that these generalized procedures are

experimentally validated and optimized for each unique application. Further research into the

specific properties and interactions of N-Heptylformamide is warranted to fully elucidate its

capabilities in advanced chemical formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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